Cas no 4114-20-9 (1-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 1-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 4114-20-9
• MF: C₃H₅N₃O
• MW: 99.0912997722626
• CID: 2191816
• PubChem ID: 135556680
• Update Time: 2025-04-21

1-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-triazol-3-one, 1,2-dihydro-2-methyl-
• 1-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• Z1582263737
• AT21264
• 4114-20-9
• AKOS006350127
• 832-903-8
• 2-methyl-4H-1,2,4-triazol-3-one
• EAA11420
• DB-339377
• CS-0225377
• 1-methyl-1,2,4-triazolin-5-one
• EN300-123608
• 2-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
• 2-Methyl-1H-1,2,4-triazol-3(2H)-one

• Inchi： 1S/C3H5N3O/c1-6-3(7)4-2-5-6/h2H,1H3,(H,4,5,7)
• InChI Key： ILQNVRGOXXBGCI-UHFFFAOYSA-N
• SMILES： O=C1NC=NN1C

Computed Properties

• Exact Mass: 99.043261792Da
• Monoisotopic Mass: 99.043261792Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 44.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles